C14H14Cl2O2
Overview
Description
C14H14Cl2O2 is a useful research compound. Its molecular formula is C14H14Cl2O2 and its molecular weight is 285.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality C14H14Cl2O2 suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about C14H14Cl2O2 including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Crystal Structure Studies : Research on compounds with similar structures to C14H14Cl2O2 often focuses on their crystal structures. For instance, studies on 3-(4-Ethoxybenzoyl)propionic acid (C12H14O4) have shown the importance of intermolecular hydrogen bonds in its crystal structure, which is significant for understanding the properties of related compounds (Ali et al., 2008).
Radiocarbon Studies : Compounds containing carbon-14, which is a radioactive isotope, are used in radiocarbon dating and environmental studies. For example, Glasgow University's research on natural annual C14 levels and the distribution of artificial C14 in the environment and human tissues provides crucial insights into environmental monitoring and historical dating (Farmer et al., 1972).
Medical Research : Compounds with similar formulas are used in medical research, such as in the study of the distribution of radioactive carbon in body tissues, which is essential for understanding metabolic processes and for medical diagnostics (Armstrong et al., 1948).
Material Science : Research in material science includes the study of novel carbon structures. For example, the discovery of a novel superhard sp3 carbon allotrope, termed C14 carbon, demonstrates the potential for creating materials with exceptional hardness and electronic properties (Yang et al., 2020).
Chemical Industry Applications : Studies on compounds with similar structures focus on their role in the chemical industry, such as in the catalytic transformation of C1 molecules including CO, CO2, CH4, which is significant for energy production and environmental sustainability (Zhang et al., 2020).
properties
IUPAC Name |
3-[2-chloro-2-(4-chlorophenyl)ethenyl]-2,2-dimethylcyclopropane-1-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14Cl2O2/c1-14(2)10(12(14)13(17)18)7-11(16)8-3-5-9(15)6-4-8/h3-7,10,12H,1-2H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OLKWYZYVQYPFIM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C(C1C(=O)O)C=C(C2=CC=C(C=C2)Cl)Cl)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14Cl2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
C14H14Cl2O2 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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